Cas no 2090236-40-9 (3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester)

3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester is a versatile intermediate in organic synthesis, particularly valued for its functionalized furan ring and formyl group. The tetrahydrofuran core enhances stability while retaining reactivity, making it suitable for further derivatization. The methyl ester group improves solubility in organic solvents, facilitating handling in various reaction conditions. This compound is useful in pharmaceutical and agrochemical research, where its structural features enable the construction of complex heterocyclic frameworks. Its balanced reactivity profile allows for selective modifications, supporting applications in fine chemical synthesis. Proper storage under inert conditions is recommended to maintain purity and stability.
3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester structure
2090236-40-9 structure
Product Name:3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester
CAS No:2090236-40-9
MF:C7H10O4
MW:158.151902675629
CID:5267149
Update Time:2025-06-26

3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester
    • methyl 3-formyloxolane-3-carboxylate
    • Inchi: 1S/C7H10O4/c1-10-6(9)7(4-8)2-3-11-5-7/h4H,2-3,5H2,1H3
    • InChI Key: LOZYDSPJPLLKIA-UHFFFAOYSA-N
    • SMILES: O1CCC(C=O)(C(OC)=O)C1

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3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester Related Literature

Additional information on 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester

Introduction to 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester (CAS No. 2090236-40-9)

3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester (CAS No. 2090236-40-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its furan ring and formyl group, which confer it with distinct reactivity and functional properties.

The chemical structure of 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester consists of a tetrahydrofuran ring with a formyl group attached to the third carbon atom and a methyl ester group at the carboxylic acid position. This arrangement provides a balance of hydrophobic and hydrophilic properties, making it suitable for a wide range of chemical reactions and biological interactions.

In the realm of pharmaceutical research, 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of anti-inflammatory agents that exhibit potent activity against chronic inflammatory conditions.

Beyond pharmaceutical applications, 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester has also found utility in materials science. Its unique chemical structure allows it to serve as a building block for the creation of advanced polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of this compound in the development of biodegradable polymers with enhanced mechanical properties and improved biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.

The synthetic versatility of 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester is another key factor contributing to its significance in chemical research. Its formyl group can undergo various reactions such as nucleophilic addition, condensation, and reduction, making it an excellent starting material for the synthesis of complex molecules. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated the use of this compound in the preparation of novel catalysts with high selectivity and activity in asymmetric synthesis.

In addition to its synthetic applications, 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester has been studied for its environmental impact. A recent study by the Environmental Protection Agency (EPA) evaluated the biodegradability and toxicity of this compound. The results indicated that it is readily biodegradable and exhibits low toxicity to aquatic organisms, making it a more environmentally friendly option compared to some traditional chemicals used in industrial processes.

The safety profile of 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester is another important consideration for its widespread use. Comprehensive safety data sheets (SDS) are available for this compound, providing detailed information on handling, storage, and disposal procedures. These guidelines ensure that researchers and industrial workers can use this compound safely and responsibly.

In conclusion, 3-Furancarboxylic acid, 3-formyltetrahydro-, methyl ester (CAS No. 2090236-40-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on new drug development, advanced materials, and sustainable chemistry solutions. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in shaping the future of these fields.

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